3-(5-(1-(4-methylthiophene-2-carbonyl)azetidin-3-yl)-1,2,4-oxadiazol-3-yl)pyridin-2(1H)-one

• IUPAC Name: 3-[5-[1-(4-methylthiophene-2-carbonyl)azetidin-3-yl]-1,2,4-oxadiazol-3-yl]-1H-pyridin-2-one
• InChI: InChI=1S/C16H14N4O3S/c1-9-5-12(24-8-9)16(22)20-6-10(7-20)15-18-13(19-23-15)11-3-2-4-17-14(11)21/h2-5,8,10H,6-7H2,1H3,(H,17,21)
• InChI Key: AMMNQQUCVPGJFN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=C1)C(=O)N2CC(C2)C3=NC(=NO3)C4=CC=CNC4=O
• Molecular Formula: C16H14N4O3S
• Molecular Weight: 342.4 g/mol

Description

3-(5-(1-(4-methylthiophene-2-carbonyl)azetidin-3-yl)-1,2,4-oxadiazol-3-yl)pyridin-2(1H)-one is a useful research compound. Its molecular formula is C16H14N4O3S and its molecular weight is 342.37. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Applications

Research on derivatives of the core structure similar to "3-(5-(1-(4-methylthiophene-2-carbonyl)azetidin-3-yl)-1,2,4-oxadiazol-3-yl)pyridin-2(1H)-one" has demonstrated promising antimicrobial and antifungal properties. For instance, compounds containing the 1,3,4-oxadiazole and azetidinone derivatives have been synthesized and screened for their antimicrobial activity against a variety of bacterial and fungal strains. These compounds have shown significant correlations in antimicrobial efficacy, suggesting their potential as therapeutic agents in treating infections caused by bacteria and fungi (Desai & Dodiya, 2014), (Dodiya, Shihory, & Desai, 2012).

Anticancer Applications

Additionally, these compounds have been explored for their potential anticancer activities. Specifically, the synthesis and evaluation of Schiff’s bases and azetidinones derived from these structures have indicated their utility as potential antidepressant and nootropic agents, which implies a broader pharmacological relevance including potential anticancer activity (Thomas, Nanda, Kothapalli, & Hamane, 2016).

Role in Organic Synthesis

The chemical versatility of compounds with the 1,3,4-oxadiazole and azetidinone moieties, akin to the queried compound, also underscores their importance in organic synthesis. These moieties serve as key intermediates in the synthesis of various heterocyclic compounds, demonstrating their utility in generating structurally diverse molecules with potential biological activities. The methodological advancements in the synthesis of these derivatives, such as microwave-assisted synthesis, further highlight their significance in streamlining the production of compounds with medicinal relevance (Mistry & Desai, 2006).